Cas no 1108717-55-0 (lespeflorin B3)

• Product Name: lespeflorin B3
• CAS No: 1108717-55-0
• MF: C₃₀H₃₆O₅
• MW: 476.603849411011
• CID: 2061943
• PubChem ID: 25243247
• Update Time: 2025-04-21

lespeflorin B3 Chemical and Physical Properties

Names and Identifiers

• lespeflorin B3
• 1108717-55-0
• CHEMBL549408
• DTXSID101102193
• (2R,3R)-3,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-6,8-bis(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• (2R,3R)-2,3-Dihydro-3,7-dihydroxy-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-6,8-bis(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• CHEBI:66562
• (2R,3R)-3,7-dihydroxy-2-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-6,8-bis(3-methylbut-2-en-1-yl)-2,3-dihydro-4H-chromen-4-one
• Q27135175

• Inchi： 1S/C30H36O5/c1-17(2)7-10-20-15-22(12-14-25(20)31)29-28(34)27(33)24-16-21(11-8-18(3)4)26(32)23(30(24)35-29)13-9-19(5)6/h7-9,12,14-16,28-29,31-32,34H,10-11,13H2,1-6H3/t28-,29+/m0/s1
• InChI Key： IKKCPYPLJMVWMP-URLMMPGGSA-N
• SMILES： O1C2C(C/C=C(\C)/C)=C(C(C/C=C(\C)/C)=CC=2C([C@@H]([C@H]1C1C=CC(=C(C/C=C(\C)/C)C=1)O)O)=O)O

Computed Properties

• Exact Mass: 476.25627424g/mol
• Monoisotopic Mass: 476.25627424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 815
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones